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Compound of Interest

Compound Name: MET kinase-IN-4

Cat. No.: B1667183

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of
MET kinase-IN-4, a potent and orally active inhibitor of MET kinase. Accurate preparation of
the stock solution is crucial for obtaining reliable and reproducible results in downstream
experiments, including cell-based assays and in vivo studies.

Introduction

MET kinase-IN-4 is a small molecule inhibitor of the MET receptor tyrosine kinase, a key
regulator of cell growth, motility, and invasion. Dysregulation of the MET signaling pathway is
implicated in the development and progression of various cancers. MET kinase-IN-4 exhibits
potent inhibitory activity against MET kinase with an IC50 value of 1.9 nM.[1] Proper handling
and preparation of this compound are essential for its effective use in research and drug
development.

Chemical Properties and Data

A summary of the essential quantitative data for MET kinase-IN-4 is presented in the table
below for easy reference.
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Property Value Source

Molecular Weight 475.55 g/mol MedChemExpress

CAS Number 888719-03-7 MedChemExpress

IC50 (MET Kinase) 1.9 nM MedChemExpress|[1]
Recommended Solvent DMSO MedChemExpress
Storage of Solid j::rz at-20°C forupto 2 General recommendation

) -80°C for up to 6 months;
Storage of Stock Solution MedChemExpress[1]
-20°C for up to 1 month

MET Signaling Pathway

The MET receptor tyrosine kinase, upon binding its ligand, Hepatocyte Growth Factor (HGF),
undergoes dimerization and autophosphorylation, initiating a cascade of downstream signaling
events. These pathways, including the RAS/MAPK and PI3K/AKT pathways, are crucial for cell
proliferation, survival, and migration. MET kinase-IN-4 exerts its inhibitory effect by blocking
the kinase activity of MET, thereby attenuating these downstream signals.
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Figure 1: Simplified MET Signaling Pathway and the inhibitory action of MET kinase-IN-4.

Experimental Protocol: Preparation of MET Kinase-
IN-4 Stock Solution
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This protocol details the steps for preparing a 10 mM stock solution of MET kinase-IN-4 in
Dimethyl Sulfoxide (DMSO).

Materials:

MET kinase-IN-4 (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:

» Pre-weighing Preparation: Before opening, bring the vial of MET kinase-IN-4 to room
temperature to prevent condensation of moisture on the compound.

» Weighing the Compound: Accurately weigh the desired amount of MET kinase-IN-4 powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 4.7555 mg of the compound.

o Calculation:
= Molecular Weight (MW) = 475.55 g/mol
» Desired Concentration (C) = 10 mM = 0.010 mol/L
» Desired Volume (V) =1 mL =0.001 L

» Mass (m)=C*V*MW =0.010 mol/L * 0.001 L * 475.55 g/mol = 0.0047555 g = 4.7555
mg
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Dissolving the Compound: Add the appropriate volume of anhydrous DMSO to the vial
containing the weighed MET kinase-IN-4. For the example above, add 1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly until the solid is
completely dissolved. Gentle warming in a 37°C water bath for a few minutes can aid in
dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-
50 pL) in sterile microcentrifuge tubes or cryovials.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1] Ensure the vials are tightly sealed to prevent
evaporation and contamination.
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Figure 2: Experimental workflow for the preparation of a 10 mM MET kinase-IN-4 stock
solution.

Safety Precautions

MET kinase-IN-4 is a biologically active compound. Standard laboratory personal protective
equipment (PPE), including a lab coat, safety glasses, and gloves, should be worn at all
times.

Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid
inhalation.

Refer to the Safety Data Sheet (SDS) for complete safety information.
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Recommendations for Use

o When preparing working solutions for cell culture experiments, the final concentration of
DMSO should be kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity.

o Prepare fresh working solutions from the frozen stock aliquots for each experiment to ensure
consistency.

o Before use, thaw the required aliquot at room temperature and briefly centrifuge to collect
the solution at the bottom of the tube.

By following these detailed application notes and protocols, researchers can ensure the
accurate and consistent preparation of MET kinase-IN-4 stock solutions, a critical step for
advancing research in MET-driven cancers and related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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